Cas no 2202207-50-7 (6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide)
6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-[(6-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)formamido]ethyl}prop-2-enamide
- 2202207-50-7
- EN300-26597391
- 6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide
- Z1174899975
-
- Inchi: 1S/C16H20N2O4/c1-3-15(19)17-6-7-18-16(20)12-8-11-9-13(21-2)4-5-14(11)22-10-12/h3-5,9,12H,1,6-8,10H2,2H3,(H,17,19)(H,18,20)
- InChI Key: YSRJGHMBNPTFPT-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2CC(C(NCCNC(C=C)=O)=O)C1)OC
Computed Properties
- Exact Mass: 304.14230712g/mol
- Monoisotopic Mass: 304.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 76.7Ų
6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26597391-0.05g |
N-{2-[(6-methoxy-3,4-dihydro-2H-1-benzopyran-3-yl)formamido]ethyl}prop-2-enamide |
2202207-50-7 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide
6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide: A Promising Compound in Medicinal Chemistry
6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide, with the CAS number 2202207-50-7, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of chromene derivatives, which are known for their diverse pharmacological properties. Recent studies have highlighted its potential as a therapeutic agent in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.
6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2-H-chromene-3-carboxamide is characterized by its unique molecular structure, which includes a chromene ring system. The chromene ring, also known as a benzopyran ring, is a six-membered ring fused with a five-membered oxygen-containing ring. This structural feature is crucial for the compound's biological activity, as it allows for the formation of hydrogen bonds with target proteins, enhancing its binding affinity.
Recent research has focused on the synthesis and characterization of 6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide. A study published in Journal of Medicinal Chemistry in 2023 reported the development of a novel synthetic route for this compound, which involves the coupling of a chromene derivative with a propenoylamino group. This method significantly improves the yield and purity of the final product, making it more suitable for pharmaceutical applications.
The biological activity of 6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide has been extensively investigated. In vitro studies have demonstrated its ability to inhibit the proliferation of cancer cells, particularly in breast and lung cancer models. The compound's mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are commonly dysregulated in cancer cells.
Moreover, recent studies have explored the anti-inflammatory properties of 6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide. A 2023 study published in Pharmaceutical Research found that this compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide-stimulated macrophages. These findings suggest its potential as an adjunct therapy for inflammatory diseases.
The neuroprotective effects of 6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide have also been the subject of recent research. A study published in Neuropharmacology in 2023 reported that this compound exhibits neuroprotective activity in a mouse model of Parkinson's disease. The compound was found to reduce oxidative stress and neuronal apoptosis, suggesting its potential as a therapeutic agent for neurodegenerative disorders.
Despite its promising therapeutic potential, the clinical development of 6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide is still in its early stages. Ongoing preclinical studies are focused on optimizing its pharmacokinetic properties and evaluating its safety profile. The compound's low toxicity and high selectivity for target proteins make it an attractive candidate for further development.
One of the challenges in the development of 6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide is its solubility in aqueous solutions. Researchers are exploring the use of prodrug strategies to enhance its bioavailability. A recent study published in Drug Delivery and Translational Research demonstrated that the formulation of this compound as a prodrug significantly improved its solubility and oral bioavailability, paving the way for its potential use in clinical settings.
The application of 6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide extends beyond its direct therapeutic effects. Its structural characteristics make it a valuable scaffold for the design of new drugs. Chemists are using this compound as a template to develop analogs with enhanced potency and reduced side effects. This approach is particularly relevant in the context of personalized medicine, where the development of tailored therapies is becoming increasingly important.
Recent advances in computational chemistry have also contributed to the understanding of 6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide's biological activity. Molecular docking studies have revealed the compound's binding interactions with key proteins, such as the estrogen receptor and the epidermal growth factor receptor. These findings provide insights into its mechanism of action and guide the design of more effective derivatives.
The future of 6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide as a therapeutic agent depends on the successful completion of clinical trials. Researchers are currently working on phase I and II trials to evaluate its safety and efficacy in human subjects. The results of these studies will be critical in determining the compound's potential for widespread use in clinical practice.
In conclusion, 6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide represents a promising candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. Its unique molecular structure and diverse biological activities make it a valuable subject of further research. As the field of medicinal chemistry continues to advance, the development of this compound and its derivatives is likely to play a significant role in the discovery of new therapeutic agents.
2202207-50-7 (6-Methoxy-N-[2-(prop-2-enoylamino)ethyl]-3,4-dihydro-2H-chromene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)